N-allyl-2-isonicotinoylhydrazinecarbothioamide
Overview
Description
“N-allyl-2-isonicotinoylhydrazinecarbothioamide” is a chemical compound with the molecular formula C10H12N4OS . It is not intended for human or veterinary use and is typically used for research purposes.
Physical And Chemical Properties Analysis
“N-allyl-2-isonicotinoylhydrazinecarbothioamide” has a molecular weight of 236.3 g/mol . More detailed physical and chemical properties can be found in databases like PubChem .
Scientific Research Applications
Anticancer Activity : A study by Abou‐Melha (2021) found that N-allyl-2-(2,4-dinitrophenyl)hydrazine-1-carbothioamide and its metal complexes exhibit significant antioxidant and antitumor activities. The ligand and its Cd(II) complex showed strong activities.
Synthesis of Novel Compounds : Research by Mobinikhaledi et al. (2010) described the synthesis of novel Schiff bases involving N-allyl-2-isonicotinoylhydrazinecarbothioamide, leading to the development of various new compounds.
Fluorescent Chemosensor for Bioimaging : Patil et al. (2018) demonstrated that an N-allyl derivative can function as a fluorescent chemosensor for selective detection of bioactive Zn2+ and Mg2+ ions, with potential applications in live cell monitoring (Patil et al., 2018).
Inhibition of Carbonic Anhydrase Isoenzymes : A 2015 study by Işık et al. found that hydrazinecarbothioamide derivatives, including those with allyl moieties, could inhibit carbonic anhydrase isozymes, suggesting potential for novel inhibitor design.
Synthesis of Benzoxazine Monomers : Agag and Takeichi (2003) synthesized novel benzoxazine monomers containing allyl groups, including derivatives of N-allyl compounds, which showed excellent thermomechanical properties and potential in high-performance thermosets (Agag & Takeichi, 2003).
Antibacterial and Antifungal Activity : Colanceska-Ragenovic et al. (2001) synthesized 4-allyl-5-aryl-1,2,4-triazoles from N-allylthiosemicarbazides and tested their antibacterial and antifungal effects against various microorganisms, indicating the potential application of N-allyl derivatives in antimicrobial treatments (Colanceska-Ragenovic et al., 2001).
Corrosion Inhibition : Ebenso et al. (2010) investigated thiosemicarbazides including N-allyl derivatives as corrosion inhibitors, demonstrating their effectiveness and potential application in materials science (Ebenso et al., 2010).
Chemoprevention of Cancer : Sumiyoshi and Wargovich (1990) found that organosulfur compounds, including those with allyl groups, inhibited chemically induced colon cancer in mice, suggesting a role for N-allyl derivatives in cancer chemoprevention (Sumiyoshi & Wargovich, 1990).
Antimycobacterial Activity : Sriram et al. (2009) reported that isonicotinoylhydrazinocarbothioamides showed significant antimycobacterial activity, highlighting the therapeutic potential of these compounds in treating tuberculosis, including drug-resistant strains (Sriram et al., 2009).
properties
IUPAC Name |
1-prop-2-enyl-3-(pyridine-4-carbonylamino)thiourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4OS/c1-2-5-12-10(16)14-13-9(15)8-3-6-11-7-4-8/h2-4,6-7H,1,5H2,(H,13,15)(H2,12,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYUACCRSZOJABF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NNC(=O)C1=CC=NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40364370 | |
Record name | N-(Prop-2-en-1-yl)-2-(pyridine-4-carbonyl)hydrazine-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40364370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>35.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24812674 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
15886-23-4 | |
Record name | NSC201929 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=201929 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(Prop-2-en-1-yl)-2-(pyridine-4-carbonyl)hydrazine-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40364370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural significance of N-allyl-2-isonicotinoylhydrazinecarbothioamide in the synthesis of the target triazolethione compound?
A1: N-allyl-2-isonicotinoylhydrazinecarbothioamide serves as a crucial intermediate in the synthesis of 4-allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione. The research highlights its synthesis through the reaction of 3-isothiocyanatoprop-1-ene and isonicotinohydrazide []. This intermediate then undergoes a base-catalyzed intramolecular dehydrative cyclization, leading to the formation of the desired triazolethione compound. This synthetic route underscores the importance of N-allyl-2-isonicotinoylhydrazinecarbothioamide as a stepping stone in achieving the target structure.
Q2: What spectroscopic data supports the characterization of N-allyl-2-isonicotinoylhydrazinecarbothioamide?
A2: While the research article focuses on the final triazolethione product, it mentions that the structures of intermediates, including N-allyl-2-isonicotinoylhydrazinecarbothioamide, were confirmed using IR, 1H-NMR, and 13C-NMR spectra []. These spectroscopic techniques provide valuable information about the compound's functional groups and carbon-hydrogen framework, ultimately confirming its structure.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.